Cas no 1806183-40-3 (4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1806183-40-3
• MF: C₉H₄F₆INO₃
• MW: 415.027855873108
• CID: 4838002
• Update Time: 2025-06-08

4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H4F6INO3/c10-8(11,12)5-6(16)3(1-4(18)19)2-17-7(5)20-9(13,14)15/h2H,1H2,(H,18,19)
• InChI Key： LZINMZGSEVNKNN-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1C(F)(F)F)OC(F)(F)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.4
• Topological Polar Surface Area: 59.4

Additional information on 4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid

Research Update on 4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid (CAS: 1806183-40-3)

The compound 4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid (CAS: 1806183-40-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This trifluoromethylated pyridine derivative exhibits remarkable chemical properties, including high stability and lipophilicity, which make it an attractive scaffold for drug development. Recent studies have focused on exploring its utility as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a building block for developing novel kinase inhibitors. The researchers utilized its iodo-substituent for efficient palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the pyridine core. The resulting compounds showed promising activity against several cancer-related kinases, with IC50 values in the low micromolar range. The trifluoromethoxy and trifluoromethyl groups were found to significantly enhance binding affinity through favorable interactions with hydrophobic pockets in the kinase domains.

In parallel research, scientists have investigated the metabolic stability of derivatives based on this scaffold. A recent publication in Drug Metabolism and Disposition reported that the acetic acid moiety at the 5-position facilitates favorable pharmacokinetic properties, including improved water solubility while maintaining cell membrane permeability. This balance of properties addresses a common challenge in drug development where highly fluorinated compounds often suffer from poor solubility.

The compound has also shown potential in agrochemical applications. A 2024 study in Pest Management Science described its use as a precursor for novel pesticides targeting insect GABA receptors. The unique electronic effects of the trifluoromethyl groups were found to enhance binding to the target receptors while providing resistance to metabolic degradation in plants, leading to longer-lasting pest control effects.

Recent synthetic methodology developments have focused on more efficient routes to produce 4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid. A breakthrough reported in Organic Process Research & Development (2024) described a continuous flow chemistry approach that improved yield from 42% to 78% while reducing hazardous waste generation. This advancement is particularly significant for scaling up production to meet growing demand from both pharmaceutical and agrochemical sectors.

Looking forward, researchers are exploring the compound's potential in radiopharmaceutical applications. Preliminary studies suggest that the iodine atom could be replaced with radioactive isotopes (e.g., I-125 or I-131) for diagnostic or therapeutic purposes. The trifluoromethyl groups may provide enhanced blood-brain barrier penetration, making this scaffold particularly interesting for developing CNS-targeting radiopharmaceuticals.

In conclusion, 4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid represents a versatile and promising chemical entity with applications spanning multiple domains of chemical biology. Its unique combination of structural features continues to inspire innovative research across drug discovery, agrochemical development, and radiopharmaceutical sciences. Future studies will likely focus on expanding its utility through further structural modifications and exploring its potential in emerging therapeutic areas.